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Compound of Interest

Compound Name: GSK299115A

Cat. No.: B15542673 Get Quote

Disclaimer: Specific disposal procedures and a comprehensive Safety Data Sheet (SDS) for

GSK299115A are not readily available in the public domain. The following information is based

on general best practices for the handling and disposal of research chemicals with unknown

toxicological properties. Researchers, scientists, and drug development professionals must

consult with their institution's Environmental Health and Safety (EHS) department for specific

guidance compliant with local, state, and federal regulations.

GSK299115A is identified as a G Protein-coupled Receptor Kinase (GRK) and PKA inhibitor.[1]

[2][3] As with any chemical used in a laboratory setting, proper handling and disposal are

paramount to ensure the safety of personnel and the protection of the environment.

Chemical and Physical Properties
A summary of the known properties of GSK299115A is provided below. The absence of

comprehensive toxicological data necessitates handling this compound with caution.
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Property Value

CAS Number 864082-35-9[1][4]

Molecular Formula C20H16Cl2N4O2[1][4]

Molecular Weight 415.27 g/mol [1][4]

IUPAC Name

4-(3,4-Dichlorophenyl)-N-(1H-indazol-5-yl)-6-

methyl-2-oxo-3,4-dihydro-1H-pyridine-5-

carboxamide[4]

Standard Operating Procedure for Disposal
The following step-by-step guide outlines a conservative approach to the disposal of

GSK299115A and associated waste.

1. Personal Protective Equipment (PPE):

Always wear appropriate PPE, including safety glasses, a lab coat, and chemical-resistant

gloves, when handling GSK299115A.

2. Waste Segregation and Collection:

Solid Waste: Collect any solid GSK299115A, contaminated personal protective equipment

(e.g., gloves, weighing paper), and other solid materials in a dedicated, properly labeled

hazardous waste container. The container must be in good condition, with no leaks or

cracks, and kept closed except when adding waste.[5]

Liquid Waste: Solutions containing GSK299115A should be collected in a separate,

compatible, and clearly labeled hazardous waste container. Do not mix with other solvent

waste streams unless explicitly permitted by your institution's EHS guidelines.

Sharps Waste: Any sharps (e.g., needles, razor blades) contaminated with GSK299115A
should be disposed of in a designated sharps container for chemical contamination.

Labeling: All waste containers must be clearly labeled with the words "Hazardous Waste"

and the full chemical name "GSK299115A".[5] Chemical formulas or abbreviations are
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generally not acceptable.

3. Decontamination of Glassware:

Glassware that has come into contact with GSK299115A should be decontaminated. A

common procedure is to triple-rinse with a suitable solvent capable of dissolving the

compound.

The rinsate from the decontamination process must be collected and treated as hazardous

waste.[5]

4. Disposal of Empty Containers:

Empty containers of GSK299115A should be triple-rinsed with an appropriate solvent. This

rinsate must also be collected as hazardous waste.[5][6]

After triple-rinsing and allowing the container to air dry in a ventilated area (such as a fume

hood), it may be disposed of as regular laboratory glass waste, provided all chemical

residues have been removed.[6]

5. Requesting Waste Pickup:

Once the hazardous waste container is full or ready for disposal, contact your institution's

EHS department to schedule a waste pickup.[6] Do not dispose of chemical waste down the

drain or in the regular trash.[5]

Disposal Workflow
The following diagram illustrates a general decision-making process for the disposal of

laboratory chemicals like GSK299115A.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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